Cas no 827614-43-7 (2-tert-Butyl 4-Methyl 5-amino-3-methylthiophene-2,4-dicarboxylate)

2-tert-Butyl 4-Methyl 5-amino-3-methylthiophene-2,4-dicarboxylate is a specialized thiophene derivative with a dicarboxylate ester framework, featuring tert-butyl and methyl substituents for enhanced steric and electronic properties. Its amino functionality at the 5-position and methyl group at the 3-position contribute to its reactivity, making it a valuable intermediate in organic synthesis, particularly for heterocyclic and pharmaceutical applications. The ester groups offer versatility for further derivatization, while the tert-butyl moiety improves solubility and stability. This compound is well-suited for use in medicinal chemistry, agrochemical research, and materials science, where precise functionalization of thiophene scaffolds is required.
2-tert-Butyl 4-Methyl 5-amino-3-methylthiophene-2,4-dicarboxylate structure
827614-43-7 structure
Product Name:2-tert-Butyl 4-Methyl 5-amino-3-methylthiophene-2,4-dicarboxylate
CAS No:827614-43-7
MF:C12H17NO4S
MW:271.33268237114
MDL:MFCD02853940
CID:1806765
PubChem ID:2759764
Update Time:2025-10-10

2-tert-Butyl 4-Methyl 5-amino-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,4-Thiophenedicarboxylic acid, 5-amino-3-methyl-,2-(1,1-dimethylethyl) 4-methyl ester
    • 2-O-tert-butyl 4-O-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate
    • 827614-43-7
    • ALBB-012634
    • FS-4208
    • STK801717
    • MJNXDMVHOIXXKK-UHFFFAOYSA-
    • SCHEMBL3056486
    • 2-tert-butyl4-methyl5-amino-3-methylthiophene-2,4-dicarboxylate
    • MFCD02853940
    • 5-Amino-3-methyl-thiophene-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester
    • 2-tert-butyl 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate
    • InChI=1/C12H17NO4S/c1-6-7(10(14)16-5)9(13)18-8(6)11(15)17-12(2,3)4/h13H2,1-5H3
    • 2,4-thiophenedicarboxylic acid, 5-amino-3-methyl-, 2-(1,1-dimethylethyl) 4-methyl ester
    • AKOS000111997
    • Methyl 2-amino-4-methyl-5-(tert-butoxycarbonyl)-thiophene-3-carboxylate
    • 2-tert-Butyl 4-Methyl 5-amino-3-methylthiophene-2,4-dicarboxylate
    • MDL: MFCD02853940
    • Inchi: 1S/C12H17NO4S/c1-6-7(10(14)16-5)9(13)18-8(6)11(15)17-12(2,3)4/h13H2,1-5H3
    • InChI Key: MJNXDMVHOIXXKK-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OC)C(C)=C1C(=O)OC(C)(C)C)N

Computed Properties

  • Exact Mass: 271.08782920g/mol
  • Monoisotopic Mass: 271.08782920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Melting Point: 124-127°C

2-tert-Butyl 4-Methyl 5-amino-3-methylthiophene-2,4-dicarboxylate Security Information

  • HazardClass:IRRITANT

2-tert-Butyl 4-Methyl 5-amino-3-methylthiophene-2,4-dicarboxylate Pricemore >>

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2-tert-Butyl 4-Methyl 5-amino-3-methylthiophene-2,4-dicarboxylate Related Literature

Additional information on 2-tert-Butyl 4-Methyl 5-amino-3-methylthiophene-2,4-dicarboxylate

Research Brief on 2-tert-Butyl 4-Methyl 5-amino-3-methylthiophene-2,4-dicarboxylate (CAS: 827614-43-7)

The compound 2-tert-Butyl 4-Methyl 5-amino-3-methylthiophene-2,4-dicarboxylate (CAS: 827614-43-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 2-tert-Butyl 4-Methyl 5-amino-3-methylthiophene-2,4-dicarboxylate, which make it a promising candidate for the development of novel pharmaceuticals. The compound's thiophene core, coupled with its carboxylate and amino functional groups, allows for versatile chemical modifications, enabling researchers to explore its interactions with various biological targets. Computational modeling and in vitro assays have demonstrated its affinity for specific enzymes and receptors, suggesting potential applications in treating diseases such as cancer, inflammation, and infectious disorders.

One of the key advancements in the research of this compound is the optimization of its synthetic pathway. Recent publications have reported improved yields and purity through the use of novel catalysts and reaction conditions. These advancements not only enhance the scalability of production but also facilitate the exploration of derivatives with enhanced pharmacological properties. Furthermore, studies have investigated the compound's stability and pharmacokinetic profile, providing valuable insights into its potential as a drug candidate.

In addition to its synthetic and pharmacological properties, 2-tert-Butyl 4-Methyl 5-amino-3-methylthiophene-2,4-dicarboxylate has been studied for its role in medicinal chemistry. Researchers have explored its use as a building block for the synthesis of more complex molecules, leveraging its reactive sites to create libraries of compounds for high-throughput screening. This approach has led to the identification of several lead compounds with promising activity against specific disease targets.

Despite these promising developments, challenges remain in the translation of this compound into clinical applications. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full potential of 2-tert-Butyl 4-Methyl 5-amino-3-methylthiophene-2,4-dicarboxylate in drug development.

In conclusion, the latest research on 2-tert-Butyl 4-Methyl 5-amino-3-methylthiophene-2,4-dicarboxylate (CAS: 827614-43-7) underscores its significance as a versatile and promising compound in the field of chemical biology and pharmaceutical research. Continued exploration of its synthetic pathways, biological activities, and therapeutic potential will undoubtedly contribute to the advancement of drug discovery and the development of novel treatments for various diseases.

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